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molecular formula C13H10ClFO3S B8623875 4-[(4-Fluorophenyl)methoxy]benzene-1-sulfonyl chloride CAS No. 210755-57-0

4-[(4-Fluorophenyl)methoxy]benzene-1-sulfonyl chloride

Cat. No. B8623875
CAS RN: 210755-57-0
M. Wt: 300.73 g/mol
InChI Key: DAABFHOAKKNNRE-UHFFFAOYSA-N
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Patent
US06303636B1

Procedure details

To a slurry of sodium 4(4-fluorobenzyloxy)benzenesulfonate (0.5 grams, 1.64 mmole), in methylene chloride (5 mL) was added phosphorus pentachloride (275 mg, 1.31 mmole). The resulting mixture was heated at reflux for 7 hours. After cooling in an ice bath and quenching with water (15 mL), the mixture was extracted with ethyl acetate. The organic phase was washed brine, dried over sodium sulfate, and concentrated to afford 4-(4-fluorobenzyloxy)benzenesulfonyl chloride a white solid (130 mg, 26%).
Name
sodium 4(4-fluorobenzyloxy)benzenesulfonate
Quantity
0.5 g
Type
reactant
Reaction Step One
Name
phosphorus pentachloride
Quantity
275 mg
Type
reactant
Reaction Step One
Name
methylene chloride
Quantity
5 mL
Type
solvent
Reaction Step One
Name
4-(4-fluorobenzyloxy)benzenesulfonyl chloride
[Compound]
Name
solid
Yield
26%

Identifiers

REACTION_CXSMILES
[F:1][C:2]1[CH:19]=[CH:18][C:5]([CH2:6][O:7][C:8]2[CH:13]=[CH:12][C:11]([S:14]([O-])(=[O:16])=[O:15])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1.[Na+].P(Cl)(Cl)(Cl)(Cl)[Cl:22]>C(Cl)Cl>[F:1][C:2]1[CH:19]=[CH:18][C:5]([CH2:6][O:7][C:8]2[CH:13]=[CH:12][C:11]([S:14]([Cl:22])(=[O:16])=[O:15])=[CH:10][CH:9]=2)=[CH:4][CH:3]=1 |f:0.1|

Inputs

Step One
Name
sodium 4(4-fluorobenzyloxy)benzenesulfonate
Quantity
0.5 g
Type
reactant
Smiles
FC1=CC=C(COC2=CC=C(C=C2)S(=O)(=O)[O-])C=C1.[Na+]
Name
phosphorus pentachloride
Quantity
275 mg
Type
reactant
Smiles
P(Cl)(Cl)(Cl)(Cl)Cl
Name
methylene chloride
Quantity
5 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The resulting mixture was heated
TEMPERATURE
Type
TEMPERATURE
Details
at reflux for 7 hours
Duration
7 h
TEMPERATURE
Type
TEMPERATURE
Details
After cooling in an ice bath
CUSTOM
Type
CUSTOM
Details
quenching with water (15 mL)
EXTRACTION
Type
EXTRACTION
Details
the mixture was extracted with ethyl acetate
WASH
Type
WASH
Details
The organic phase was washed brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulfate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Name
4-(4-fluorobenzyloxy)benzenesulfonyl chloride
Type
product
Smiles
FC1=CC=C(COC2=CC=C(C=C2)S(=O)(=O)Cl)C=C1
[Compound]
Name
solid
Type
product
Smiles
Measurements
Type Value Analysis
AMOUNT: MASS 130 mg
YIELD: PERCENTYIELD 26%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.